Cas no 1344968-17-7 ((S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide)

• Product Name: (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide
• CAS No: 1344968-17-7
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 2159142
• Update Time: 2025-06-10

(S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide Chemical and Physical Properties

Names and Identifiers

• (S)-2-amino-n-methyl-n-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide
• (S)-2-Amino-N-methyl-N-(1-methylpyrrolidin-3-ylmethyl)propanamide
• (2S)-2-Amino-N-methyl-N-((1-methylpyrrolidin-3-yl)methyl)propanamide
• AM91998
• (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide

• Inchi： 1S/C10H21N3O/c1-8(11)10(14)13(3)7-9-4-5-12(2)6-9/h8-9H,4-7,11H2,1-3H3/t8-,9?/m0/s1
• InChI Key： ZZEYBLUAZAUVSM-IENPIDJESA-N
• SMILES： O=C([C@H](C)N)N(C)CC1CN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Topological Polar Surface Area: 49.6

Additional information on (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide

Comprehensive Overview of (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide (CAS No. 1344968-17-7)

(S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide (CAS No. 1344968-17-7) is a chiral organic compound with significant potential in pharmaceutical and biochemical research. This compound, characterized by its stereospecificity and amide functionality, has garnered attention for its unique structural features and applications in drug discovery. The presence of both amino and pyrrolidine moieties makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for chiral building blocks like (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide has surged, driven by advancements in asymmetric synthesis and medicinal chemistry. Researchers are particularly interested in its role as a precursor for central nervous system (CNS) targeting compounds, owing to its ability to cross the blood-brain barrier (BBB). This property aligns with current trends in developing neurotherapeutics and cognitive enhancers.

The compound's CAS No. 1344968-17-7 is frequently searched in academic databases and chemical vendor platforms, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its methyl-pyrrolidinyl subunit is analogous to motifs found in several FDA-approved drugs, underscoring its scaffold utility. Additionally, the propionamide group contributes to its metabolic stability, a critical factor in pharmacokinetic optimization.

From a synthetic perspective, (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide can be prepared via stereoselective amidation or reductive amination protocols. Its enantiomeric purity is crucial for applications in chiral catalysis and enzyme inhibition. Recent publications highlight its use in designing G-protein-coupled receptor (GPCR) modulators, a hot topic in drug development circles.

Environmental and safety profiles of CAS No. 1344968-17-7 are also under scrutiny, as the pharmaceutical industry shifts toward green chemistry principles. Its biodegradability and low ecotoxicity make it a candidate for sustainable synthesis routes. These attributes resonate with the growing emphasis on ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, (S)-2-Amino-N-methyl-N-(1-methyl-pyrrolidin-3-ylmethyl)-propionamide represents a multifaceted compound bridging chemical biology and therapeutic innovation. Its CAS No. 1344968-17-7 serves as a key identifier for researchers exploring its structure-property relationships and drug-like behavior. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in next-generation bioactive agent design.